5-chloro-2-methoxy-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide

• IUPAC Name: 5-chloro-2-methoxy-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C18H16ClN3O3/c1-22(18(23)14-10-13(19)8-9-15(14)24-2)11-16-20-17(21-25-16)12-6-4-3-5-7-12/h3-10H,11H2,1-2H3
• InChI Key: OIHKUPJSBTXKHU-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)C3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C18H16ClN3O3
• Molecular Weight: 357.8 g/mol

Description

5-chloro-2-methoxy-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound has been extensively studied due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 5-chloro-2-methoxy-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes or proteins in the body. This inhibition may lead to a reduction in the growth of cancer cells or a decrease in the symptoms of various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce cell death. In vivo studies have shown that this compound can improve cognitive function and reduce the symptoms of various diseases, including Alzheimer's disease and epilepsy.

Advantages and Limitations for Lab Experiments

The advantages of using 5-chloro-2-methoxy-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide in lab experiments include its potential as a therapeutic agent for the treatment of various diseases and its ability to inhibit the growth of cancer cells. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 5-chloro-2-methoxy-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide. These include further studies to fully understand its mechanism of action, studies to determine its potential as a therapeutic agent for the treatment of various diseases, and studies to determine its potential as a tool for studying protein-protein interactions. Additionally, studies to optimize the synthesis method of this compound and to improve its pharmacological properties may also be of interest.

Synthesis Methods

The synthesis of 5-chloro-2-methoxy-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide can be achieved through a multi-step process. The first step involves the reaction of 2-chloro-5-methoxybenzoic acid with thionyl chloride to produce 2-chloro-5-methoxybenzoyl chloride. The second step involves the reaction of 2-chloro-5-methoxybenzoyl chloride with N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]amine to produce this compound.

Scientific Research Applications

5-chloro-2-methoxy-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has been studied for its potential as an anticancer agent. In pharmacology, this compound has been studied for its potential as a therapeutic agent for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and epilepsy. In biochemistry, this compound has been studied for its potential as a tool for studying protein-protein interactions.